Cas no 1807207-53-9 (Methyl 5-chloromethyl-2-cyano-3-nitrophenylacetate)

• Product Name: Methyl 5-chloromethyl-2-cyano-3-nitrophenylacetate
• CAS No: 1807207-53-9
• MF: C₁₁H₉ClN₂O₄
• MW: 268.653161764145
• CID: 4792079
• Update Time: 2025-10-22

Methyl 5-chloromethyl-2-cyano-3-nitrophenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-chloromethyl-2-cyano-3-nitrophenylacetate

• Inchi： 1S/C11H9ClN2O4/c1-18-11(15)4-8-2-7(5-12)3-10(14(16)17)9(8)6-13/h2-3H,4-5H2,1H3
• InChI Key： AOQHQDAXIXGDJW-UHFFFAOYSA-N
• SMILES： ClCC1=CC(=C(C#N)C(=C1)CC(=O)OC)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 373
• XLogP3: 1.6
• Topological Polar Surface Area: 95.9

Additional information on Methyl 5-chloromethyl-2-cyano-3-nitrophenylacetate

Methyl 5-chloromethyl-2-cyano-3-nitrophenylacetate (CAS No. 1807207-53-9): An Overview

Methyl 5-chloromethyl-2-cyano-3-nitrophenylacetate (CAS No. 1807207-53-9) is a unique organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinct chemical structure, exhibits a combination of functional groups that make it a valuable intermediate in the synthesis of various bioactive molecules. The presence of a chloromethyl, cyano, and nitro group, along with the ester functionality, imparts a range of chemical properties that are highly desirable in drug development and other advanced applications.

The chemical structure of Methyl 5-chloromethyl-2-cyano-3-nitrophenylacetate is defined by its molecular formula C₁₁H₉ClN₂O₄. The compound's molecular weight is approximately 268.64 g/mol, which places it in the category of small organic molecules that are often used as building blocks in synthetic chemistry. The presence of multiple reactive functional groups makes this compound highly versatile, allowing for a wide range of chemical transformations and derivatizations.

In recent years, Methyl 5-chloromethyl-2-cyano-3-nitrophenylacetate has been extensively studied for its potential applications in the development of novel therapeutic agents. One notable area of research involves its use as an intermediate in the synthesis of compounds with anti-inflammatory and anti-cancer properties. The chloromethyl group, in particular, can be readily functionalized to introduce additional biological activity or improve the pharmacokinetic properties of the final product.

The cyano group in Methyl 5-chloromethyl-2-cyano-3-nitrophenylacetate is another key feature that contributes to its utility. This functional group can be converted into various other functionalities through well-established chemical reactions, such as reduction to an amine or hydrolysis to a carboxylic acid. These transformations can significantly alter the biological activity and physicochemical properties of the molecule, making it a valuable starting material for drug discovery efforts.

The nitro group present in the compound is also of great interest due to its ability to undergo reduction to an amino group under appropriate conditions. This transformation is particularly useful in the synthesis of compounds with enhanced biological activity, as amino groups are often involved in important biological interactions such as hydrogen bonding and coordination with metal ions.

Beyond its role as an intermediate in drug synthesis, Methyl 5-chloromethyl-2-cyano-3-nitrophenylacetate has also been explored for its potential use in materials science and other industrial applications. The unique combination of functional groups provides opportunities for developing new materials with tailored properties, such as polymers with improved mechanical strength or electronic devices with enhanced performance.

In terms of synthetic methods, several efficient routes have been developed for the preparation of Methyl 5-chloromethyl-2-cyano-3-nitrophenylacetate. One common approach involves the reaction of a suitable aryl halide with an appropriate nitrile and chlorinating agent, followed by esterification to introduce the methyl ester functionality. These synthetic strategies have been optimized to achieve high yields and purity, making the compound readily accessible for further research and development.

The safety and environmental impact of using Methyl 5-chloromethyl-2-cyano-3-nitrophenylacetate have also been carefully considered. While the compound is not classified as hazardous under current regulations, proper handling and storage procedures should be followed to ensure safe use in laboratory settings. Additionally, efforts are ongoing to develop more sustainable synthetic methods that minimize environmental impact and reduce waste generation.

In conclusion, Methyl 5-chloromethyl-2-cyano-3-nitrophenylacetate (CAS No. 1807207-53-9) is a versatile organic compound with significant potential in various fields, including medicinal chemistry, pharmaceutical research, and materials science. Its unique chemical structure and functional groups make it an attractive starting material for the synthesis of bioactive molecules and advanced materials. As research continues to advance, it is likely that new applications for this compound will be discovered, further highlighting its importance in modern scientific endeavors.